(4S,5S)-tert-butyl 4-(((benzyloxy)carbonyl)amino)-5-methyl-3-oxoheptanoate

• IUPAC Name: tert-butyl (4S,5S)-5-methyl-3-oxo-4-(phenylmethoxycarbonylamino)heptanoate
• InChI: InChI=1S/C20H29NO5/c1-6-14(2)18(16(22)12-17(23)26-20(3,4)5)21-19(24)25-13-15-10-8-7-9-11-15/h7-11,14,18H,6,12-13H2,1-5H3,(H,21,24)/t14-,18-/m0/s1
• InChI Key: OBDXBUWPBDVKEB-KSSFIOAISA-N
• Canonical SMILES: CCC(C)C(C(=O)CC(=O)OC(C)(C)C)NC(=O)OCC1=CC=CC=C1
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)CC(=O)OC(C)(C)C)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C20H29NO5
• Molecular Weight: 363.4 g/mol

Description

(4S,5S)-tert-butyl 4-(((benzyloxy)carbonyl)amino)-5-methyl-3-oxoheptanoate is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

• Synthesis of Cryptophycins : This compound is utilized in the synthesis of cryptophycins, a class of potent antitumor agents. Eggen et al. (2000) developed efficient protocols for synthesizing major components of cryptophycins using a similar compound (Eggen et al., 2000).

• Production of Highly Functionalized Amino Acids : Mehlführer, Thirring, and Berner (1997) investigated the Lewis acid-catalyzed carbonyl−ene reaction using a similar compound to produce highly functionalized amino acids, demonstrating the compound's role in complex organic syntheses (Mehlführer, Thirring, & Berner, 1997).

• Development of Triazole Oxides : Zelenov et al. (2014) developed a new approach to synthesize 4-amino-5-(tert-butyl-NNO-azoxy)-2-R-2H-1,2,3-triazole 1-oxides using a similar compound, highlighting its utility in creating novel organic compounds (Zelenov et al., 2014).

• Synthesis of Dipeptide 4-Nitroanilides : Schutkowski, Mrestani-Klaus, and Neubert (2009) synthesized a series of tert-butyloxycarbonyl amino acid 4-nitroanilides, which are important in peptide synthesis, using related compounds (Schutkowski, Mrestani-Klaus, & Neubert, 2009).

• Biosynthesis of Key Intermediates for Statins : Liu et al. (2018) demonstrated the use of a similar compound in the biosynthesis of tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate, a key intermediate for synthesizing statins like atorvastatin and rosuvastatin (Liu et al., 2018).